Cas no 749849-18-1 (Ethyl[2-(4-methoxyphenyl)ethyl]amine)

• Product Name: Ethyl[2-(4-methoxyphenyl)ethyl]amine
• CAS No: 749849-18-1
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 2158192
• PubChem ID: 22692492
• Update Time: 2025-05-20

Ethyl[2-(4-methoxyphenyl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

• ethyl[2-(4-methoxyphenyl)ethyl]amine
• N-ethyl-2-(4-methoxyphenyl)ethanamine
• N-Ethyl-4-methoxy-benzeneethanamine
• SCHEMBL5652930
• DTXSID801297185
• DB-254795
• MFCD09907238
• AKOS000234653
• F20083
• F1911-1802
• 749849-18-1
• N-Ethyl-4-methoxybenzeneethanamine
• N-ethyl-2-(4-methoxyphenyl)ethan-1-amine
• Ethyl[2-(4-methoxyphenyl)ethyl]amine

• MDL： MFCD09907238
• Inchi： 1S/C11H17NO/c1-3-12-9-8-10-4-6-11(13-2)7-5-10/h4-7,12H,3,8-9H2,1-2H3
• InChI Key： XSGSTHQZHRLSHO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CCNCC

Computed Properties

• Exact Mass: 179.131014166Da
• Monoisotopic Mass: 179.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3Ų

Additional information on Ethyl[2-(4-methoxyphenyl)ethyl]amine

Ethyl[2-(4-methoxyphenyl)ethyl]amine (CAS No. 749849-18-1): A Comprehensive Overview

Ethyl[2-(4-methoxyphenyl)ethyl]amine, identified by its CAS number 749849-18-1, is a compound of significant interest in the field of pharmaceutical research and development. This organic molecule, featuring a complex structure that includes an ethyl group and a 4-methoxyphenyl moiety, has garnered attention due to its potential applications in medicinal chemistry. The compound's unique chemical properties make it a valuable candidate for further investigation, particularly in the synthesis of novel therapeutic agents.

The structural framework of Ethyl[2-(4-methoxyphenyl)ethyl]amine consists of an amine functional group attached to a substituted benzene ring. The presence of the 4-methoxyphenyl group introduces a hydroxyl group at the para position relative to the methoxy substituent, which can influence the compound's reactivity and interaction with biological targets. This structural feature is particularly relevant in the context of drug design, where specific molecular interactions are often critical for efficacy and selectivity.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The amine moiety in Ethyl[2-(4-methoxyphenyl)ethyl]amine suggests possible applications in the development of central nervous system (CNS) drugs, given the prevalence of amine-based neurotransmitters and neuromodulators. Furthermore, the methoxyphenyl group is commonly found in bioactive molecules, contributing to their lipophilicity and ability to cross the blood-brain barrier.

Current research in pharmaceutical chemistry increasingly emphasizes the importance of molecular diversity in drug discovery. Ethyl[2-(4-methoxyphenyl)ethyl]amine represents a promising scaffold for generating novel compounds with enhanced pharmacological profiles. Its synthesis involves multi-step organic reactions, including nucleophilic substitution and alkylation processes, which are well-documented in synthetic organic chemistry literature. The optimization of these synthetic routes is crucial for achieving high yields and purity levels necessary for preclinical and clinical studies.

The compound's potential applications extend beyond CNS pharmacology. Its structural features make it a versatile building block for designing molecules targeting various biological pathways. For instance, derivatives of Ethyl[2-(4-methoxyphenyl)ethyl]amine could be explored for their anti-inflammatory or analgesic properties. The methoxy group's ability to modulate electronic properties and solubility further enhances its utility in drug design.

Advances in computational chemistry have significantly accelerated the process of identifying promising drug candidates. Molecular modeling techniques can predict the binding affinity of Ethyl[2-(4-methoxyphenyl)ethyl]amine to target proteins, providing insights into its potential therapeutic effects. These computational studies are often complemented by experimental validation, ensuring that promising leads are thoroughly evaluated before advancing to clinical trials.

The synthesis and characterization of Ethyl[2-(4-methoxyphenyl)ethyl]amine have been reported in several scientific publications. Researchers have demonstrated efficient synthetic strategies that allow for scalable production, which is essential for industrial applications. Additionally, spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the compound's molecular structure and purity.

In conclusion, Ethyl[2-(4-methoxyphenyl)ethyl]amine (CAS No. 749849-18-1) is a structurally complex and versatile compound with significant potential in pharmaceutical research. Its unique chemical properties make it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.